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Compound of Interest

Compound Name: 1-Butanone, 3-hydroxy-1-phenyl-

Cat. No.: B079980 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 1-Butanone, 3-hydroxy-1-phenyl-, outlining crucial operational and disposal plans to

foster a culture of safety and build trust in your laboratory practices.

Essential Safety Information at a Glance
While a specific Safety Data Sheet (SDS) for 1-Butanone, 3-hydroxy-1-phenyl- is not readily

available, data from structurally similar compounds, such as its isomer 3-hydroxy-3-phenyl-

butan-2-one, indicate that it should be handled with care. The primary hazards are expected to

be skin irritation, serious eye damage, and respiratory irritation.

Quantitative Data Summary

Property Value Source

Molecular Formula C₁₀H₁₂O₂ PubChem[1]

Molecular Weight 164.20 g/mol PubChem[1][2]

CAS Number 13505-39-0 Guidechem[3]
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A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Butanone, 3-hydroxy-1-
phenyl-.

Body Part
Personal Protective
Equipment

Specification

Eyes/Face Safety Goggles/Face Shield

Wear tightly fitting safety

goggles. A face shield is

recommended when handling

larger quantities or when there

is a splash hazard.

Skin Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.

Lab Coat/Impervious Clothing

Wear a flame-resistant lab

coat. For larger quantities or

splash potential, consider a

chemical-resistant apron or

suit.

Respiratory Respirator

If ventilation is inadequate or if

aerosols or dusts are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge.

Procedural Guidance: From Handling to Disposal
Adherence to standardized procedures is critical for minimizing risks. The following sections

provide step-by-step guidance for key operations involving 1-Butanone, 3-hydroxy-1-phenyl-.

Handling and Storage
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5]

Personal Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill Cleanup Protocol
In the event of a spill, a calm and methodical response is necessary to ensure safety and

minimize environmental contamination.
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Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Plan
Chemical waste must be managed responsibly to protect the environment.

Containerization: Collect waste 1-Butanone, 3-hydroxy-1-phenyl- and contaminated

materials in a clearly labeled, sealed container.

Segregation: Do not mix with other waste streams unless explicitly instructed to do so by

your institution's environmental health and safety (EHS) office.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all institutional and regulatory guidelines.[6][9]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 1-Butanone, 3-
hydroxy-1-phenyl-.
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Safe Handling Workflow for 1-Butanone, 3-hydroxy-1-phenyl-
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Spill Response
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- Decontaminate

First Aid
- Follow Procedure for

Inhalation, Skin/Eye Contact, Ingestion

Disposal
- Labeled, Sealed Container

- Follow Regulations

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 1-Butanone, 3-hydroxy-
1-phenyl-, from initial preparation to final disposal, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC121440250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/78-93-3-A0273366-GB-en.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b11907
https://www.guidechem.com/msds/3155-01-9.html
https://www.lookchem.com/sds116330-64-4.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/410896?userType=undefined
https://www.benchchem.com/product/b079980#personal-protective-equipment-for-handling-1-butanone-3-hydroxy-1-phenyl
https://www.benchchem.com/product/b079980#personal-protective-equipment-for-handling-1-butanone-3-hydroxy-1-phenyl
https://www.benchchem.com/product/b079980#personal-protective-equipment-for-handling-1-butanone-3-hydroxy-1-phenyl
https://www.benchchem.com/product/b079980#personal-protective-equipment-for-handling-1-butanone-3-hydroxy-1-phenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

